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Compound of Interest

Compound Name: Nizatidine-d3 Sulfoxide

CAS No.: 1795136-43-4

Cat. No.: B588252

Get Quote

Executive Summary & Scientific Context
Nizatidine-d3 Sulfoxide is a stable isotope-labeled metabolite of the histamine H2-receptor

antagonist Nizatidine.[1] It is primarily used as an internal standard in LC-MS/MS bioanalysis.

[1]

Critical Safety Distinction: Although labeled "Nizatidine-d3," this compound contains Deuterium

(

H), a stable, non-radioactive isotope.[1] It does NOT undergo radioactive decay. Treating this
material as radioactive waste is a costly logistical error that complicates disposal streams.

However, as a sulfoxide metabolite of a bioactive pharmaceutical, it possesses specific

chemical hazards—namely potential skin permeability and biological activity—that mandate

incineration over landfill or sewer disposal.

Hazard Identification & Chemical Properties
Before disposal, the material must be characterized to select the correct waste stream.
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Property Specification Disposal Implication

Chemical Structure
Nizatidine core w/ Sulfoxide

group & Deuterium

Treat as bioactive API (Active

Pharmaceutical Ingredient).[1]

Radioactivity NONE (Stable Isotope)
Do NOT use radioactive waste

streams.[1]

Solubility
Soluble in DMSO, Methanol,

Water

High mobility in water; Zero

Drain Disposal policy.

Reactivity
Incompatible with strong

oxidizers

Segregate from nitric/sulfuric

acid waste.

Toxicity Irritant, Sensitizer, Bioactive
Double containment required

to prevent exposure.

Pre-Disposal Protocol: The "Self-Validating" System
To ensure compliance and safety, follow this three-step preparation protocol. This system is

"self-validating" because the labeling step forces a verification of the isotope status, preventing

downstream errors.

Step A: Quenching & Stabilization (Liquid Waste Only)
If the standard is dissolved in a solvent (e.g., Methanol or DMSO):

Do not evaporate the solvent in a fume hood to recover solid; this creates inhalation risks.

Dilution: Ensure the solution is compatible with your organic waste stream.

Segregation: If dissolved in Acetonitrile/Methanol, place in "Organic Solvents - Non-

Halogenated" (unless halogenated solvents are present).

Step B: Solid Waste Containment
For expired or excess solid reference standards:

Primary Container: Keep the substance in its original glass vial with the septum cap tightly

sealed.
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Secondary Containment: Place the vial inside a clear, sealable polyethylene bag (Ziploc

type) or a larger plastic wide-mouth jar.

Reasoning: Sulfoxides can penetrate standard nitrile gloves if a spill occurs. Double

containment mitigates contact risk during waste transfer.

Step C: The "Negative Declaration" Labeling
You must explicitly label what the material is not to prevent rejection by waste vendors.

Standard Label: "Non-Regulated Chemical Waste" or "Waste Toxic Solid, Organic, n.o.s."

(depending on local regulations).

Mandatory Addendum: Affix a secondary label stating: "CONTAINS STABLE ISOTOPES

ONLY (DEUTERIUM). NON-RADIOACTIVE."[1][2]

Disposal Workflow Diagram
The following decision matrix outlines the logical flow for disposing of Nizatidine-d3 Sulfoxide,

ensuring it reaches the correct incineration facility.
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Waste Identification:
Nizatidine-d3 Sulfoxide

Physical State?

Solid / Pure Standard

Solid

Solution (MeOH/DMSO)

Liquid

Isotope Verification:
Confirm Stable Isotope (d3)

Labeling Protocol:
1. Chemical Name

2. 'NON-RADIOACTIVE' Tag

Confirmed Non-Rad

Segregation:
Separate from Oxidizers

Final Binning:
High BTU / Incineration Stream

Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of deuterated pharmaceutical

standards.
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Regulatory & Compliance Framework
EPA (United States)
Under the Resource Conservation and Recovery Act (RCRA), Nizatidine is not a P-listed or U-

listed waste by name.[1] However, the "Prudent Practice" standard for pharmaceuticals dictates

it be treated as:

Waste Code: Not applicable (Non-RCRA Regulated) UNLESS the formulation exhibits

toxicity characteristics (TCLP).[1]

Best Practice: Manage as "Non-RCRA Pharmaceutical Waste" destined for incineration.

Prohibition: 40 CFR Part 266 Subpart P prohibits the sewering of hazardous waste

pharmaceuticals. Even if not strictly "hazardous" by RCRA definition, sewering bioactive

antihistamines contributes to environmental bioaccumulation.

OSHA (Worker Safety)[1]
Hazard Communication (29 CFR 1910.1200): The SDS must be accessible.

PPE: Nitrile gloves are generally sufficient, but double-gloving is recommended due to the

sulfoxide moiety's potential for permeation.[1]

Summary of Operations
Verify: Confirm the isotope is Deuterium (Stable).

Contain: Double-bag solid vials; do not bulk-pour solids.

Label: Apply "Non-Radioactive" sticker to avoid rejection.

Destroy: Ship for high-temperature incineration via licensed chemical waste contractor (e.g.,

Veolia, Clean Harbors, Triumvirate).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b588252?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588252?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

